gamma - Decalactone - d7

Specification

• CAS No.: 1104979-33-0
• Molecular Formula: C10H11D7O2
• Molecular Weight: 177.296

Introduction

Chemical Overview

Gamma-Decalactone-d7 retains the structural core of γ-decalactone but replaces seven hydrogen atoms with deuterium (D), enhancing its stability in environments where hydrogen isotope effects are significant. Its molecular formula is C₁₀D₇H₁₁O₂, with a molecular weight of 177.25 g/mol (compared to 170.25 g/mol for non-deuterated γ-decalactone).

Key Structural Features

• Core structure: A γ-lactone ring (oxolan-2-one) with a hexyl side chain.

• Deuterium labeling: Seven deuterium atoms are distributed across the molecule, typically in non-exchangeable positions to maximize isotopic stability.

Physical and Spectroscopic Properties

Table 1: Physical Properties of Gamma-Decalactone-d7

Property	Value	Notes
Molecular Weight	177.25 g/mol	Calculated from isotopic substitution
Boiling Point	~285°C	Elevated due to deuterium’s mass effect
Density	~0.955 g/mL (25°C)	Slightly higher than non-deuterated analog
Vapor Pressure	~0.5 Pa (25°C)	Reduced volatility compared to non-deuterated form
Refractive Index	~1.448	Estimated from γ-decalactone data
Solubility	Insoluble in water; soluble in chloroform, methanol	Similar to non-deuterated γ-decalactone

Synthesis and Production Methods

Biotechnological Approaches

Gamma-Decalactone is naturally produced via β-oxidation of hydroxy fatty acids (e.g., 4-hydroxydecanoic acid). For γ-decalactone-d7, deuterated precursors are used:

• Substrate Deuteration:

  • 12-Hydroxystearic Acid-d7: Converted to γ-decalactone-d7 via β-oxidation in yeast strains like Waltomyces lipofer.

  • Glucose-D7: Used in fermentation media to label biosynthesized compounds, as demonstrated in Yarrowia lipolytica studies.

• Yeast-Mediated Conversion:

  • Waltomyces lipofer induces β-oxidation, breaking down hydroxy fatty acids into γ-lactones. Deuterated substrates yield γ-decalactone-d7 with high specificity.

Chemical Synthesis

• Dehydration: Heating γ-bromocapric acid in deuterated solvents (e.g., D₂O) under acidic conditions.

• Catalytic Hydrogenation: Deuterium gas (D₂) is used to reduce unsaturated intermediates, ensuring isotopic incorporation.

Applications in Research

Metabolic Tracing

Gamma-Decalactone-d7 serves as a tracer in studies of lipid metabolism and flavor compound degradation:

• Example: In Yarrowia lipolytica, deuterated glucose (glucose-D7) incorporates into fatty acids, enabling Raman and mass spectrometric tracking of lipid biosynthesis.

• Advantage: Deuterium’s stability prevents isotopic scrambling, enabling precise quantification of metabolic pathways.

Analytical Chemistry

• Internal Standard: Used in GC-MS and LC-MS to correct for matrix effects and validate quantification of γ-decalactone in food, beverages, and cosmetics.

• Isotopic Dilution: Enhances sensitivity in detecting trace amounts of γ-decalactone in complex samples.

Flavor Science

• Stability Studies: Deuterium’s kinetic isotope effect slows oxidative degradation, aiding in shelf-life evaluations of γ-decalactone-containing products.

• Sensory Analysis: Deuterated analogs help distinguish between natural and synthetic γ-decalactone in flavor formulations.

Comparative Analysis with Non-Deuterated Gamma-Decalactone

Table 2: Key Differences Between Gamma-Decalactone and Gamma-Decalactone-d7

Property	Gamma-Decalactone	Gamma-Decalactone-d7
Molecular Weight	170.25 g/mol	177.25 g/mol
Boiling Point	281°C	~285°C
Vapor Pressure	0.72 Pa (25°C)	~0.5 Pa (25°C)
Isotopic Stability	Prone to H/D exchange	Stable in D-labeled positions
Primary Use	Flavoring agent	Tracer, internal standard

Challenges and Future Directions

• Scalability: Biotechnological methods using deuterated substrates remain costly and low-yield.

• Synthetic Routes: Development of efficient chemical synthesis pathways for large-scale production.

• Application Expansion: Potential use in deuterium-labeled cosmetics and pharmaceuticals.